Cas no 63471-83-0 (4-(1-Benzothiophen-3-yl)-4-oxobutanoic acid)

• Product Name: 4-(1-Benzothiophen-3-yl)-4-oxobutanoic acid
• CAS No: 63471-83-0
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• MDL: MFCD01971126
• CID: 2129978
• PubChem ID: 12766102
• Update Time: 2023-08-03

4-(1-Benzothiophen-3-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzothiophen-3-yl)-4-oxobutanoic acid
• FDRBYNKJXWUFJO-UHFFFAOYSA-N
• NE49676
• gamma-oxo-benzo[b]thiophene-3-butyric acid
• 4-benzo[b]thiophen-3-yl-4-oxo-butyric acid
• 4-(1-benzothiophen-3-yl)-4-oxobutyric acid
• Z1407007553
• 4-(1-Benzothiophen-3-yl)-4-oxobutanoic acid

• MDL： MFCD01971126
• Inchi： 1S/C12H10O3S/c13-10(5-6-12(14)15)9-7-16-11-4-2-1-3-8(9)11/h1-4,7H,5-6H2,(H,14,15)
• InChI Key： FDRBYNKJXWUFJO-UHFFFAOYSA-N
• SMILES： S1C=C(C(CCC(=O)O)=O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 2.2
• Topological Polar Surface Area: 82.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes